![molecular formula C20H12N4S2 B273498 3,4-diphenylpyrimido[4',5':4,5]thieno[2,3-c]pyridazine-8(7H)-thione](/img/structure/B273498.png)
3,4-diphenylpyrimido[4',5':4,5]thieno[2,3-c]pyridazine-8(7H)-thione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3,4-diphenylpyrimido[4',5':4,5]thieno[2,3-c]pyridazine-8(7H)-thione is a heterocyclic compound that has gained significant attention in the field of medicinal chemistry due to its promising pharmacological activities. The compound is known for its potential to act as an anticancer agent, and its synthesis and mechanism of action have been extensively studied.
Mechanism of Action
The mechanism of action of 3,4-diphenylpyrimido[4',5':4,5]thieno[2,3-c]pyridazine-8(7H)-thione is not fully understood. However, it has been suggested that the compound may act by inhibiting the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division. Inhibition of this enzyme can lead to DNA damage and cell death, which may explain the compound's cytotoxic activity.
Biochemical and Physiological Effects
Studies have shown that this compound can induce oxidative stress in cancer cells, leading to DNA damage and cell death. The compound has also been shown to inhibit the migration and invasion of cancer cells, which is important for preventing metastasis.
Advantages and Limitations for Lab Experiments
One advantage of using 3,4-diphenylpyrimido[4',5':4,5]thieno[2,3-c]pyridazine-8(7H)-thione in lab experiments is its potent cytotoxic activity against cancer cells. This makes it a promising candidate for further development as an anticancer agent. However, one limitation is that the compound may have off-target effects, which can lead to unwanted side effects.
Future Directions
There are several future directions for the research on 3,4-diphenylpyrimido[4',5':4,5]thieno[2,3-c]pyridazine-8(7H)-thione. One direction is to further investigate the mechanism of action of the compound and its potential to act as a topoisomerase II inhibitor. Another direction is to explore the compound's potential to overcome drug resistance in cancer cells. Additionally, future studies could focus on optimizing the synthesis of the compound and developing more potent analogs.
Synthesis Methods
The synthesis of 3,4-diphenylpyrimido[4',5':4,5]thieno[2,3-c]pyridazine-8(7H)-thione involves the reaction of 2,3-dichloropyridazine with thiourea and phenyl isothiocyanate. The reaction takes place in the presence of a base such as potassium carbonate and a solvent such as dimethylformamide. The product is obtained as a yellow solid and is purified by recrystallization.
Scientific Research Applications
3,4-diphenylpyrimido[4',5':4,5]thieno[2,3-c]pyridazine-8(7H)-thione has been extensively studied for its potential as an anticancer agent. It has been found to exhibit cytotoxic activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. The compound has also been shown to induce apoptosis in cancer cells, which is a promising mechanism for cancer treatment.
properties
Molecular Formula |
C20H12N4S2 |
---|---|
Molecular Weight |
372.5 g/mol |
IUPAC Name |
12,13-diphenyl-8-thia-3,5,10,11-tetrazatricyclo[7.4.0.02,7]trideca-1(13),2(7),4,9,11-pentaene-6-thione |
InChI |
InChI=1S/C20H12N4S2/c25-19-18-17(21-11-22-19)15-14(12-7-3-1-4-8-12)16(23-24-20(15)26-18)13-9-5-2-6-10-13/h1-11H,(H,21,22,25) |
InChI Key |
VMDCRKKEHBEEAK-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C=C1)C2=C3C4=C(C(=S)N=CN4)SC3=NN=C2C5=CC=CC=C5 |
Canonical SMILES |
C1=CC=C(C=C1)C2=C3C4=C(C(=S)N=CN4)SC3=NN=C2C5=CC=CC=C5 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.